Tert-butyl 3-(5-cyanoindolin-1-yl)pyrrolidine-1-carboxylate

• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: tert-butyl 3-(5-cyano-2,3-dihydroindol-1-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H23N3O2/c1-18(2,3)23-17(22)20-8-7-15(12-20)21-9-6-14-10-13(11-19)4-5-16(14)21/h4-5,10,15H,6-9,12H2,1-3H3
• InChI Key: LQGJJBQHLCQSHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)N2CCC3=C2C=CC(=C3)C#N

Description

Tert-butyl 3-(5-cyanoindolin-1-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of indoline-5-carbonitrile (110 mg, 0.75 mmol) in 2.5 mL of MeOH was added tert-butyl 3-oxopyrrolidine-1-carboxylate (166 mg, 0.90 mmol) and HOAc (0.11 mL, 1.88 mmol) subsequently. After stirring at room temperature for 10 minutes, NaCNBH3 (57 mg, 0.90 mmol) was added and the mixture was then stirred at ambient temperature for 2 days. The volatiles were removed under vacuum. The residue was diluted with EtOAc, then washed with 1 N NaOH solution and brine, dried over Na2SO4, and evaporated in vacuo to afford the crude title compound for the next step use without further purification.